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Compound of Interest

Compound Name: Feigrisolide D

Cat. No.: B1245085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and

characterization of Feigrisolide D, a 16-membered macrodiolide produced by the bacterium

Streptomyces griseus. This document details the experimental protocols for its extraction and

purification, summarizes its known biological activity, and presents its physicochemical

properties.

Introduction
Streptomyces griseus is a Gram-positive bacterium renowned for its ability to produce a wide

array of secondary metabolites with diverse biological activities.[1] One such class of

compounds is the feigrisolides, which were first reported in 2000. Among these, Feigrisolide D
has been identified as a medium inhibitor of the enzyme 3α-hydroxysteroid dehydrogenase

(3α-HSD), suggesting its potential role in modulating steroid metabolism.[1] This guide serves

as a comprehensive resource for researchers interested in the isolation and study of

Feigrisolide D.

Physicochemical Properties of Feigrisolide D
Feigrisolide D is classified as a 16-membered macrodiolide.[1] Its fundamental properties are

summarized in the table below.
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Property Value Reference

Molecular Formula C₂₂H₃₈O₇ [2]

Molecular Weight 414.5 g/mol [2]

IUPAC Name

(3R,4R,7R,11S,12R,15R)-11-

hydroxy-4-((R)-1-

hydroxypropyl)-3,12-dimethyl-

1,9-dioxacyclohexadecane-

2,10-dione

[2]

Class Macrodiolide [1]

Experimental Protocols
The following sections outline the methodologies for the cultivation of Streptomyces griseus,

and the extraction, purification, and characterization of Feigrisolide D.

Cultivation of Streptomyces griseus
A standardized protocol for the cultivation of Streptomyces griseus is crucial for consistent

production of secondary metabolites.

Workflow for Streptomyces griseus Cultivation
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Caption: Workflow for the cultivation of Streptomyces griseus.

Protocol:

Inoculum Preparation: A spore suspension of Streptomyces griseus is prepared from a

mature agar plate culture. This suspension is used to inoculate a seed culture medium.
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Seed Culture: The seed culture is incubated for 2-3 days to allow for sufficient mycelial

growth.

Production Fermentation: The seed culture is then transferred to a larger volume of

production medium.

Incubation: The production culture is incubated under controlled conditions of temperature,

pH, and aeration for a period of 5-7 days to facilitate the biosynthesis of feigrisolides.

Harvesting: After incubation, the culture broth is harvested. The mycelium and supernatant

are separated by centrifugation.

Extraction and Purification of Feigrisolide D
The feigrisolides are extracted from the culture and purified using chromatographic techniques.

Workflow for Feigrisolide D Isolation
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Caption: Generalized workflow for the isolation of Feigrisolide D.

Protocol:

Extraction: The harvested culture broth (both mycelium and supernatant) is extracted with an

organic solvent such as ethyl acetate to partition the feigrisolides into the organic phase.
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Concentration: The organic extract is concentrated under reduced pressure to yield a crude

extract.

Chromatography: The crude extract is subjected to a series of chromatographic steps for

purification. This typically involves:

Silica Gel Column Chromatography: The crude extract is first fractionated on a silica gel

column using a gradient of solvents with increasing polarity.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing

Feigrisolide D are further purified by preparative reversed-phase HPLC to yield the pure

compound.

Structure Elucidation
The structure of Feigrisolide D was determined using a combination of spectroscopic

techniques.

Spectroscopic Data Details

¹H NMR Data not available in the searched resources.

¹³C NMR Data not available in the searched resources.

High-Resolution Mass Spectrometry (HR-MS) Data not available in the searched resources.

Biological Activity: Inhibition of 3α-Hydroxysteroid
Dehydrogenase
Feigrisolide D has been identified as a medium inhibitor of 3α-hydroxysteroid dehydrogenase

(3α-HSD).[1] This enzyme is involved in the metabolism of steroid hormones.

Simplified Pathway of 3α-HSD Action and Inhibition
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Caption: Inhibition of 3α-HSD by Feigrisolide D.

3α-Hydroxysteroid Dehydrogenase Inhibition Assay
The inhibitory activity of Feigrisolide D against 3α-HSD can be determined using a

spectrophotometric assay.

Protocol:

Reaction Mixture: A reaction mixture is prepared containing the enzyme (3α-HSD), a

substrate (e.g., androsterone), and the cofactor NAD⁺ in a suitable buffer.

Initiation: The reaction is initiated by the addition of the substrate.

Monitoring: The rate of the reaction is monitored by measuring the increase in absorbance at

340 nm, which corresponds to the formation of NADH.

Inhibition Study: To determine the inhibitory effect of Feigrisolide D, the assay is performed

in the presence of varying concentrations of the compound. The IC₅₀ value, which is the

concentration of the inhibitor required to reduce the enzyme activity by 50%, is then

calculated.

Conclusion
Feigrisolide D represents an interesting natural product from Streptomyces griseus with the

potential for further investigation, particularly concerning its role as an inhibitor of 3α-

hydroxysteroid dehydrogenase. The protocols and data presented in this guide provide a

foundation for researchers to further explore the chemistry and biology of this macrodiolide.

Future studies could focus on elucidating its precise mechanism of enzyme inhibition, exploring
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its effects on steroid-regulated signaling pathways, and evaluating its potential as a lead

compound in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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